Cas no 224-53-3 (Dibenz[c,h]acridine)

• Product Name: Dibenz[c,h]acridine
• CAS No: 224-53-3
• MF: C₂₁H₁₃N
• MW: 279.334625005722
• CID: 272933
• PubChem ID: 9178
• Update Time: 2025-06-14

Dibenz[c,h]acridine Chemical and Physical Properties

Names and Identifiers

• Dibenz[c,h]acridine
• 1,2:7,8-dibenzacridine
• 3,4,5,6-dibenzacridine
• Dibenz[c,h]acridine200µg
• DIBENZ(C,H)ACRIDINE [HSDB]
• BRN 0209259
• CHEBI:196267
• DIBENZ(C,H)ACRIDINE [IARC]
• J-014723
• FT-0686396
• 2-azapentacyclo[12.8.0.03,12.04,9.017,22]docosa-1,3(12),4,6,8,10,13,15,17,19,21-undecaene
• Dibenzo[c,H]acridine #
• DIBENZ(C,H)ACRIDINE
• 224-53-3
• C20122
• HSDB 4037
• UNII-5L5784WI2U
• Dibenzo[c,H]acridine
• 14-Azadibenz(a,j)anthracene
• 3,4:5,6-Dibenzacridine
• BTVBCAKHMZHLFR-UHFFFAOYSA-N
• Q27262515
• NS00120528
• Dibenz[c,h]acridine, BCR(R) certified Reference Material
• 1,2,7,8-Dibenzacridine [French]
• Benzeneethanamine,N,N-dimethyl-, hydrochloride (1:1)
• FT-0631877
• 14-Azadibenz[a,j]anthracene
• 3,4,5,6-Dibenzacridin
• CCRIS 1892
• DTXSID30176929
• 5L5784WI2U
• DIBENZ (c,h) ACRIDINE (purity)
• SCHEMBL4360083
• DIBENZ(C,H)ACRIDINE (IARC)
• DB-045877
• DTXCID7099420
• 14Azadibenz(a,j)anthracene
• 3,4:5,6Dibenzacridine

• Inchi： 1S/C21H13N/c1-3-7-18-14(5-1)9-11-16-13-17-12-10-15-6-2-4-8-19(15)21(17)22-20(16)18/h1-13H
• InChI Key： BTVBCAKHMZHLFR-UHFFFAOYSA-N
• SMILES： N1C2C3C=CC=CC=3C=CC=2C=C2C=CC3C=CC=CC=3C=12

Computed Properties

• Exact Mass: 279.10500
• Monoisotopic Mass: 279.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 6

Experimental Properties

• Color/Form: powder
• Density: 1.0343 (rough estimate)
• Melting Point: 189°C
• Boiling Point: 412.11°C (rough estimate)
• Flash Point: 240.3 °C
• Refractive Index: 1.8240 (estimate)
• PSA: 12.89000
• LogP: 5.69440

Dibenz[c,h]acridine Security Information

• Storage Condition：2-8°C

Additional information on Dibenz[c,h]acridine

Comprehensive Analysis of Dibenz[c,h]acridine (CAS No. 224-53-3): Properties, Applications, and Environmental Impact

Dibenz[c,h]acridine (CAS No. 224-53-3) is a polycyclic aromatic hydrocarbon (PAH) with significant scientific and industrial relevance. This compound belongs to the class of heterocyclic organic compounds, characterized by its fused aromatic ring structure. Researchers and industries are increasingly interested in Dibenz[c,h]acridine due to its unique chemical properties, potential applications, and environmental implications. In this article, we delve into its molecular structure, synthesis methods, and current research trends, addressing common queries such as "What are the uses of Dibenz[c,h]acridine?" and "Is Dibenz[c,h]acridine naturally occurring?".

The molecular formula of Dibenz[c,h]acridine is C₂₁H₁₃N, and its structure consists of four fused benzene rings with a nitrogen-containing heterocycle. This configuration contributes to its stability and reactivity, making it a subject of interest in organic chemistry research. The compound is often studied alongside other PAHs like benzo[a]pyrene due to their structural similarities. Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have enabled precise detection and quantification of Dibenz[c,h]acridine in complex matrices.

One of the most searched questions about Dibenz[c,h]acridine is "How is Dibenz[c,h]acridine synthesized?". The compound is typically produced through pyrolytic processes or catalytic reactions involving precursor molecules like anthracene and quinoline. Industrial applications of Dibenz[c,h]acridine are limited but include its use as a fluorescent probe in biochemical assays and as a reference standard in environmental monitoring. Its photophysical properties have also sparked interest in materials science, particularly in the development of organic semiconductors and light-emitting diodes (LEDs).

Environmental concerns related to Dibenz[c,h]acridine are frequently discussed in scientific literature. As a PAH, it is classified as a persistent organic pollutant (POP), raising questions like "Is Dibenz[c,h]acridine biodegradable?" and "What are the ecological risks of Dibenz[c,h]acridine?". Studies indicate that microbial degradation of this compound is slow, leading to its accumulation in soil and water systems. Regulatory agencies worldwide monitor its levels due to potential ecotoxicological effects on aquatic organisms and terrestrial ecosystems.

In the context of human health, researchers are investigating the toxicological profile of Dibenz[c,h]acridine. While not as extensively studied as some PAHs, preliminary data suggest it may exhibit mutagenic activity in certain biological systems. This has led to increased scrutiny in occupational settings where exposure to PAHs is prevalent. Public interest topics such as "How to detect Dibenz[c,h]acridine in food?" and "What are the safety guidelines for handling Dibenz[c,h]acridine?" highlight the need for robust analytical methods and risk assessment frameworks.

The future of Dibenz[c,h]acridine research lies in exploring its potential in green chemistry applications and developing efficient remediation strategies for PAH-contaminated sites. With growing emphasis on sustainable industrial practices, scientists are investigating catalytic systems that could transform Dibenz[c,h]acridine into less harmful derivatives. Additionally, computational chemistry approaches are being employed to predict its behavior in various environments, addressing search queries like "Can Dibenz[c,h]acridine be broken down by sunlight?" and "What is the half-life of Dibenz[c,h]acridine in soil?".

From a commercial perspective, the global market for Dibenz[c,h]acridine (CAS No. 224-53-3) remains niche but stable, primarily serving research institutions and specialty chemical manufacturers. The compound's purity standards and analytical grade variants are critical considerations for buyers, as reflected in frequent searches for "Where to buy high-purity Dibenz[c,h]acridine?" and "What are the storage conditions for Dibenz[c,h]acridine?". Proper handling and storage in amber glass containers under inert atmospheres are recommended to maintain its stability.

In conclusion, Dibenz[c,h]acridine represents an important compound at the intersection of environmental science, materials research, and chemical safety. Its study contributes to our understanding of PAH behavior while addressing practical concerns about pollution control and sustainable chemistry. As analytical technologies advance and environmental regulations evolve, Dibenz[c,h]acridine will likely remain a focus of scientific inquiry and industrial innovation.